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Compound of Interest

Compound Name: Potassium allyltrifluoroborate

Cat. No.: B1592627

A Comprehensive Technical Guide to Potassium
Allyltrifluoroborate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of potassium allyltrifluoroborate, a
versatile and increasingly important reagent in modern organic synthesis. This document
covers its fundamental properties, detailed experimental protocols for its key applications, and
quantitative data to support researchers in its effective utilization.

Core Properties and Structure

Potassium allyltrifluoroborate is an air- and moisture-stable crystalline solid, which makes it
a convenient and easy-to-handle reagent in various chemical transformations. Its stability offers
a significant advantage over other organoboron compounds, such as boronic acids, which can
be prone to degradation.

CAS Number: 233664-53-4[1][2][3][4][5]
Molecular Structure:

The molecular formula for potassium allyltrifluoroborate is CsHsBF3K.[1][3][6] The structure
consists of a potassium cation and an allyltrifluoroborate anion. The allyl group is attached to
the boron atom, which is also bonded to three fluorine atoms.
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A 2D representation of the molecular structure is provided below:
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Caption: 2D structure of Potassium allyltrifluoroborate.

Table 1: Physicochemical Properties of Potassium Allyltrifluoroborate

Property Value Reference
Molecular Weight 147.98 g/mol [B14151[7]
Appearance White powder/solid [2][5]
Melting Point >300 °C [2][5]
C=CC--INVALID-LINK--(F)F.
SMILES [5]
[K+]
INChl=1S/C3H5BF3.K/c1-2-3-
InChl

4(5,6)7;/h2H,1,3H2;/g-1;+1
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Key Synthetic Applications and Experimental
Protocols

Potassium allyltrifluoroborate is a key reagent in several important organic reactions,
including the synthesis of homoallylic alcohols and Suzuki-Miyaura cross-coupling reactions.

The addition of an allyl group to an aldehyde using potassium allyltrifluoroborate is a
fundamental method for the formation of carbon-carbon bonds, yielding valuable homoallylic
alcohol products.

Experimental Protocol: Salicylic Acid Promoted Synthesis of Homoallylic Alcohols

A mild and efficient protocol for the synthesis of homoallylic alcohols involves the use of
salicylic acid as a promoter in an agueous medium.[1][3][4]

General Procedure:

e To a solution of the aldehyde (1.0 mmol) in a 1:1 mixture of acetone and water (4 mL), add
potassium allyltrifluoroborate (1.2 mmol) and salicylic acid (0.2 mmol).

« Stir the reaction mixture at room temperature.

» Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, extract the reaction mixture with ethyl acetate (3 x 10 mL).
o Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

» Concentrate the filtrate under reduced pressure to obtain the crude product, which can be
further purified by column chromatography if necessary.

Table 2: Synthesis of Various Homoallylic Alcohols using Potassium Allyltrifluoroborate
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Aldehyde .
Product Yield (%) Reference
Substrate
) 1-(4-Nitrophenyl)but-
4-Nitrobenzaldehyde 93 [1]
3-en-1-ol
4 1-(4-
Chlorophenyl)but-3- 85 [1]
Chlorobenzaldehyde
en-1-ol
4- 1-(p-Tolyl)but-3-en-1-
(p-Tolyl) 28 ]
Methylbenzaldehyde ol
Benzaldehyde 1-Phenylbut-3-en-1-ol 75 [1]
_ 1-Phenylhexa-1,5-
Cinnamaldehyde 60 [1]

dien-3-ol

Experimental Workflow:
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Synthesis of Homoallylic Alcohols Workflow
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Caption: Workflow for the synthesis of homoallylic alcohols.
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Potassium allyltrifluoroborate serves as an effective nucleophilic partner in palladium-
catalyzed Suzuki-Miyaura cross-coupling reactions to form C(sp?)—C(sp?) bonds. These
reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals.

Experimental Protocol: Suzuki-Miyaura Coupling of Potassium Allyltrifluoroborate with Aryl
Chlorides

This protocol outlines a general procedure for the cross-coupling of potassium
allyltrifluoroborate with various aryl chlorides.[8]

General Procedure:

e In a Schlenk tube, combine the aryl chloride (1.0 mmol), potassium allyltrifluoroborate (1.5
mmol), and cesium carbonate (2.0 mmaol).

o Evacuate the tube and backfill with argon (repeat three times).

e Add toluene (5 mL) and deionized water (0.5 mL) to the mixture.

o Sparge the mixture with argon for 15 minutes while stirring.

 In a separate vial, combine palladium(ll) acetate (Pd(OAc)z, 0.01 mmol, 2 mol%) and 2-
dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos, 0.02 mmol, 4 mol%).

e Add the catalyst mixture to the reaction tube under a positive pressure of argon.

o Seal the Schlenk tube and heat the reaction mixture to 80 °C in a preheated oil bath.

e Monitor the reaction progress by TLC or GC-MS.

» Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash
with water.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purify the crude product by flash column chromatography.
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Catalytic Cycle Diagram:

Suzuki-Miyaura Catalytic Cycle
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Caption: The catalytic cycle of the Suzuki-Miyaura reaction.
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This guide provides essential information for the effective use of potassium
allyltrifluoroborate in a research and development setting. Its stability, ease of handling, and
versatile reactivity make it a valuable tool for synthetic chemists. For more specific applications
and troubleshooting, consulting the primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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